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Abstract

Leucanicidin is a 16-membered macrolide antibiotic produced by the bacterium Streptomyces
halstedii. First identified for its potent insecticidal activity against the common armyworm,
Mythimna separata (formerly Leucania separata), subsequent studies have revealed its
broader biological profile, including anthelmintic properties. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and known
biological activities of Leucanicidin, intended to serve as a resource for researchers in natural
product chemistry, entomology, and parasitology.

Chemical Structure and Physicochemical Properties

Leucanicidin is a complex macrolide characterized by a 16-membered lactone ring
glycosidically linked to a 2-O-methyl-L-rhamnosyl moiety.[1] Its systematic IUPAC name is
(3Z,5E,11E,13E)-16-[4-[4-[(2R,3R,4R,5R,6S)-4,5-dihydroxy-3-methoxy-6-methyloxan-2-ylJoxy-
2-hydroxy-5-methyl-6-propan-2-yloxan-2-yl]-3-hydroxypentan-2-yl]-8-hydroxy-3,15-dimethoxy-
5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one.[2]

The chemical structure of Leucanicidin is presented below:
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2-O-methyl-L-rhamnose
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[Chemical Structure of Leucanicidin]

Aglycone Corg

16-Membered Macrolide Ring
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Fermentation and Extraction

Fermentation of Streptomyces halstedii

:

Extraction of Mycelial Cake

Purification

Crude Leucanicidin Extract

:

Column Chromatography (e.g., Silica Gel)

:

Fraction Collection and Bioassay

:

Preparative HPLC

:

Pure Leucanicidin
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Preparation of Artificial Diet

D

Incorporate Leucanicidin at Various Concentrations Prepare Control Diet (Solvent Only)

\ /

Introduce Mythimna separata Larvae

:

Incubate under Controlled Conditions

:

Assess Larval Mortality and Morbidity

Prepare Serial Dilutions of Leucanicidin Prepare Suspension of L3 Larvae (e.g., H. contortus)
Incubate Larvae with Leucanicidin Solutions Incubate Larvae with Solvent Control

~

Observe Larval Motility under Microscope

l

Determine LDso
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Simple Carboxylic Acid Starter Units (e.g., Acetyl-CoA, Propionyl-CoA)

Type I Polyketide Synthase (PKS) Modules

Assembly of Polyketide Chain

Intramolecular Cyclization (Macrolactonization)

Formation of 16-Membered Macrolide Core

Post-PKS Tailoring Reactions (Glycosylation, Methylation, etc.)

Final Leucanicidin Molecule

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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